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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium ferrioxalate, systematically named ammonium tris(oxalato)ferrate(lll), is a
coordination complex with the chemical formula (NHa4)s[Fe(C204)3]. It is most commonly found
in its trinydrated form, (NHa)3[Fe(C20a4)3]-3H20. This green crystalline solid is notable for its
light sensitivity, a property leveraged in photography and blueprinting. For researchers in
materials science and drug development, its significance lies in its role as a precursor to iron
oxides and various coordination polymers. A thorough understanding of its molecular structure
is paramount for harnessing its properties in these advanced applications.

This technical guide provides a comprehensive overview of the molecular structure of
ammonium ferrioxalate, detailing its coordination chemistry, crystallographic data, and
spectroscopic characteristics. It also includes a detailed experimental protocol for its synthesis
and crystallization, essential for researchers seeking to work with this compound.

Molecular Structure and Coordination

The core of ammonium ferrioxalate's structure is the tris(oxalato)ferrate(lll) anion,
[Fe(C20a4)s]3~. In this complex, a central iron(lll) ion is coordinated to three bidentate oxalate
ligands. Each oxalate ligand binds to the iron atom through two oxygen atoms, resulting in a
coordination number of six for the iron center. The resulting geometry is a distorted octahedron.
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This anionic complex is charge-balanced by three ammonium cations, (NHa4)*. In the hydrated
form, three molecules of water are also incorporated into the crystal lattice.

Formation of (NHe)s[Fe(C204)3]:3H:0 crystals
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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